Cas no 31528-53-7 (Adenosine,2-(propylthio)-)
Adenosine,2-(propylthio)- structure
Product Name:Adenosine,2-(propylthio)-
CAS No:31528-53-7
MF:C13H19N5O4S
MW:341.38606095314
CID:316597
PubChem ID:10807167
Update Time:2025-09-27
Adenosine,2-(propylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Adenosine,2-(propylthio)-
- (2R,3R,4S,5R)-2-(6-amino-2-propylsulfanylpurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
- (2R,3R,4S,5R)-2-[6-Amino-2-(propylsulfanyl)-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
- 2-(Propylsulfanyl)adenosine
- LogP
- 2-(n-Propylthio)adenosine
- AR-C 67775XX
- BDBM50300882
- SS-4786
- A855740
- DTXSID60185423
- CHEMBL577902
- SCHEMBL2463062
- Adenosine,2-(propylthio); 2-(n-Propylthio)adenosine; n-Propylthioadenosine;
- (2R,3R,4S,5R)-2-(6-amino-2-(propylthio)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
- n-Propylthioadenosine
- 31528-53-7
- Adenosine, 2-(propylthio)-
- AKOS022193603
-
- MDL: MFCD20272861
- Inchi: 1S/C13H19N5O4S/c1-2-3-23-13-16-10(14)7-11(17-13)18(5-15-7)12-9(21)8(20)6(4-19)22-12/h5-6,8-9,12,19-21H,2-4H2,1H3,(H2,14,16,17)/t6-,8-,9-,12-/m1/s1
- InChI Key: RZECJIGAYNYQAD-WOUKDFQISA-N
- SMILES: S(CCC)C1N=C(C2=C(N=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)N
Computed Properties
- Exact Mass: 341.11597
- Monoisotopic Mass: 341.11577528g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 165Ų
Experimental Properties
- Density: 1.79±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 727.214°C at 760 mmHg
- Flash Point: 393.605°C
- Refractive Index: 1.802
- Solubility: Very slightly soluble (0.38 g/l) (25 º C),
- PSA: 139.54
Adenosine,2-(propylthio)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM133240-1g |
(2R,3R,4S,5R)-2-(6-amino-2-(propylthio)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol |
31528-53-7 | 97% | 1g |
$359 | 2023-03-04 | |
| Key Organics Ltd | SS-4786-1MG |
(2R,3R,4S,5R)-2-[6-amino-2-(propylsulfanyl)-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol |
31528-53-7 | >95% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | SS-4786-5MG |
(2R,3R,4S,5R)-2-[6-amino-2-(propylsulfanyl)-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol |
31528-53-7 | >95% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | SS-4786-10MG |
(2R,3R,4S,5R)-2-[6-amino-2-(propylsulfanyl)-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol |
31528-53-7 | >95% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | SS-4786-20MG |
(2R,3R,4S,5R)-2-[6-amino-2-(propylsulfanyl)-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol |
31528-53-7 | >95% | 20mg |
£76.00 | 2023-04-18 | |
| Key Organics Ltd | SS-4786-0.5G |
(2R,3R,4S,5R)-2-[6-amino-2-(propylsulfanyl)-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol |
31528-53-7 | >95% | 0.5g |
£165.00 | 2025-02-08 | |
| Key Organics Ltd | SS-4786-1G |
(2R,3R,4S,5R)-2-[6-amino-2-(propylsulfanyl)-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol |
31528-53-7 | >95% | 1g |
£264.00 | 2025-02-08 | |
| A2B Chem LLC | AI78378-1mg |
(2R,3R,4S,5R)-2-[6-amino-2-(propylsulfanyl)-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol |
31528-53-7 | >95% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI78378-5mg |
(2R,3R,4S,5R)-2-[6-amino-2-(propylsulfanyl)-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol |
31528-53-7 | >95% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI78378-10mg |
(2R,3R,4S,5R)-2-[6-amino-2-(propylsulfanyl)-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol |
31528-53-7 | >95% | 10mg |
$240.00 | 2024-04-20 |
Adenosine,2-(propylthio)- Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
31528-53-7 (Adenosine,2-(propylthio)-) Related Products
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- 68807-84-1(Adenosine, 8-(butylthio)-)
- 883727-71-7(Adenosine, 2-(butylthio)-5'-deoxy-)
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